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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B107582 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Carbacyclin. Adherence to these procedures is

critical for ensuring personnel safety and maintaining a secure laboratory environment. This

document offers clear, procedural guidance to address key operational and safety questions,

establishing a foundation of trust and reliability in laboratory safety and chemical handling

practices.

Essential Safety Information
Carbacyclin is a stable synthetic analog of prostacyclin used in research for its potent

vasodilatory and platelet aggregation inhibitory effects. Due to its biological activity, proper

handling and disposal are crucial.

Hazard Classification:

Carbacyclin is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Acute Toxicity, Oral (Category 4)[1][2]

Acute Toxicity, Dermal (Category 4)[1][2]

Acute Toxicity, Inhalation (Category 4)[1]
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These classifications indicate that Carbacyclin can be harmful if swallowed, in contact with

skin, or if inhaled.

Occupational Exposure Limits:

Currently, there are no established occupational exposure limits (OELs) for Carbacyclin from

major regulatory bodies such as OSHA, NIOSH, or ACGIH. Therefore, it is imperative to handle

Carbacyclin with a high degree of caution, implementing engineering controls and personal

protective equipment to minimize any potential exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Carbacyclin in any form (solid

powder or in solution).

PPE Component Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves is recommended.

Provides a robust barrier

against dermal exposure.

Nitrile offers good chemical

resistance. Double-gloving

allows for the safe removal of

the outer glove if

contamination occurs.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

aerosols of Carbacyclin

solutions or dust.

Body Protection

A fully-buttoned lab coat,

preferably a disposable gown

made of low-permeability

fabric.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

form to avoid inhalation of dust

particles.

Minimizes the risk of

respiratory exposure to the

powdered compound.
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Glove Permeability:

Specific glove permeability data for Carbacyclin is not currently available. However, based on

its chemical properties and general guidance for handling cytotoxic or biologically active

compounds, nitrile gloves are recommended. It is crucial to change gloves immediately if they

become contaminated. For prolonged or high-concentration work, consider using thicker,

chemical-resistant gloves and refer to the manufacturer's general chemical resistance charts.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: All handling of Carbacyclin powder should be conducted in a certified

chemical fume hood or a ducted biosafety cabinet to minimize inhalation exposure.

Weighing: When weighing the powder, use an enclosure or a balance with a draft shield.

Solution Preparation: Prepare solutions in a fume hood. When dissolving, add the solvent

slowly to the powder to avoid generating dust.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Carbacyclin,

even if gloves were worn.

Disposal Plan:

Carbacyclin and any materials contaminated with it must be disposed of as hazardous

chemical waste.
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Waste Stream Disposal Procedure

Solid Carbacyclin Waste
Collect in a clearly labeled, sealed, and

compatible waste container.

Carbacyclin Solutions

Collect in a clearly labeled, sealed, and

compatible waste container. Do not dispose of

down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated hazardous waste

container.

Contaminated PPE (gloves, gowns)
Place in a sealed bag and dispose of as

hazardous waste.

All waste must be managed through an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.

Experimental Protocols
Platelet Aggregation Inhibition Assay:

This protocol details a key experiment to assess the biological activity of Carbacyclin.

1. Materials:

Platelet-rich plasma (PRP)
Carbacyclin sodium salt
Platelet aggregation agonist (e.g., ADP, collagen)
Platelet aggregometer
Saline or appropriate buffer

2. Procedure:

PRP Preparation: Prepare PRP from fresh whole blood according to standard laboratory
procedures.
Assay Setup:
Pre-warm PRP samples to 37°C.
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Add various concentrations of Carbacyclin solution or a vehicle control to the PRP and
incubate for 1-2 minutes at 37°C with stirring.
Initiate platelet aggregation by adding the agonist.
Record the change in light transmission for at least 5 minutes.
Data Analysis:
Determine the maximal aggregation for each concentration.
Calculate the percentage of inhibition relative to the vehicle control.
Plot the percentage of inhibition against the Carbacyclin concentration to generate a dose-
response curve and determine the IC50 value (the concentration that causes 50% inhibition).
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Caption: Carbacyclin Signaling Pathway.
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Caption: Platelet Aggregation Inhibition Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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